Cas no 1807395-67-0 (2-Chloro-4-methyl-3-nitrocinnamic acid)

• Product Name: 2-Chloro-4-methyl-3-nitrocinnamic acid
• CAS No: 1807395-67-0
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5002316
• Update Time: 2025-06-11

2-Chloro-4-methyl-3-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-3-nitrocinnamic acid

• Inchi： 1S/C10H8ClNO4/c1-6-2-3-7(4-5-8(13)14)9(11)10(6)12(15)16/h2-5H,1H3,(H,13,14)/b5-4+
• InChI Key： JOIOISXHLMUYDZ-SNAWJCMRSA-N
• SMILES： ClC1=C(/C=C/C(=O)O)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-4-methyl-3-nitrocinnamic acid

Introduction to 2-Chloro-4-methyl-3-nitrocinnamic acid (CAS No. 1807395-67-0)

2-Chloro-4-methyl-3-nitrocinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1807395-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro and chloro substituents on a cinnamic acid backbone. The structural features of 2-Chloro-4-methyl-3-nitrocinnamic acid make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The nitro group and the chloro group present in this molecule contribute to its reactivity, enabling various chemical transformations that are crucial for drug discovery. The methyl substituent at the 4-position enhances the lipophilicity of the compound, which is often a desirable property for oral bioavailability. These structural attributes have positioned 2-Chloro-4-methyl-3-nitrocinnamic acid as a valuable building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing new pharmacophores with enhanced efficacy and reduced side effects. The nitroaromatic scaffold of 2-Chloro-4-methyl-3-nitrocinnamic acid has been explored in several studies for its potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The nitro group, in particular, can be reduced to an amine or converted into other functional groups, providing multiple pathways for structural diversification.

One of the most compelling aspects of 2-Chloro-4-methyl-3-nitrocinnamic acid is its role as a precursor in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate key biological processes without significant off-target effects. The structural flexibility of 2-Chloro-4-methyl-3-nitrocinnamic acid allows chemists to introduce additional functional groups or modify existing ones, leading to a wide range of derivatives with tailored pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring the potential of nitroaromatic compounds due to their historical significance in drug development. For example, compounds derived from nitroaromatics have been used as antimalarials, antivirals, and anticancer agents. The mechanism by which these compounds exert their therapeutic effects often involves interactions with specific biological targets, such as enzymes or receptors. The presence of both chloro and nitro substituents in 2-Chloro-4-methyl-3-nitrocinnamic acid enhances its binding affinity to these targets, making it an attractive candidate for further investigation.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Chloro-4-methyl-3-nitrocinnamic acid with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential drug candidates before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising compounds that would have otherwise remained undiscovered.

The synthesis of 2-Chloro-4-methyl-3-nitrocinnamic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step reactions, including nitration and chlorination processes. However, recent innovations in synthetic methodologies have allowed for more efficient and sustainable production methods. For instance, catalytic processes have been developed that minimize waste and reduce energy consumption while maintaining high reaction efficiency.

The versatility of 2-Chloro-4-methyl-3-nitrocinnamic acid extends beyond its role as an intermediate in drug synthesis. It has also been explored as a material for developing advanced materials with unique properties. For example, researchers have investigated its potential use in creating conductive polymers or organic semiconductors due to its aromatic structure and functional groups. These materials could find applications in electronics, sensors, and other high-tech industries.

In conclusion,2-Chloro-4-methyl-3-nitrocinnamic acid (CAS No. 1807395-67-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound,2-Chloro-4-methyl-3-nitrocinnamic acid is poised to play a crucial role in shaping the future of chemistry and medicine.